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Compound of Interest

Compound Name: Deshydroxyethoxy Ticagrelor-d7

Cat. No.: B12414009

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for the safe disposal of
Deshydroxyethoxy Ticagrelor-d7, a deuterated metabolite of Ticagrelor.

Chemical and Physical Properties

Deshydroxyethoxy Ticagrelor-d7 is a white to off-white solid.[1] It is a deuterated analog of
Deshydroxyethoxy Ticagrelor. The key identifiers for this compound are presented in the table
below.

Identifier Value

(1S,2R,3S,4R)-4-(7-(((1R,2S)-2-(3,4-
difluorophenyl)cyclopropyl) amino)-5-((propyl-
d7)thio)-3H-[1][2][3]triazolo[4,5-d]pyrimidin-3-
yl)cyclopentane-1,2,3-triol[1]

Chemical Name

Molecular Formula C21H17D7F2N6O3S[1]
Molecular Weight 485.56 g/mol [1]
Unlabeled CAS Number 220347-05-7[2][4]

Hazard Identification and Safety Precautions
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The Safety Data Sheet (SDS) for the unlabeled parent compound, Deshydroxyethoxy
Ticagrelor, indicates several hazards that should be considered when handling the deuterated
form as well.[3]

Summary of Hazards:

Hazard Category Classification Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[3]

o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )

skin[3]
Skin Irritation Category 2 H315: Causes skin irritation[3]
o H319: Causes serious eye

Eye Irritation Category 2

irritation[3]

. - H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[3]

Personal Protective Equipment (PPE):

To mitigate these risks, the following personal protective equipment should be worn:

e Gloves: Chemically resistant gloves are required to prevent skin contact.[3]

o Eye Protection: Safety glasses or goggles are necessary to protect against eye irritation.[3]
» Lab Coat: Alab coat or other protective clothing should be worn to prevent skin exposure.[3]

o Respiratory Protection: If working in a poorly ventilated area or with fine powders, a
NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[3]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of
Deshydroxyethoxy Ticagrelor-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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